Cas no 2034511-49-2 (4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine)

• Product Name: 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine
• CAS No: 2034511-49-2
• MF: C₂₃H₂₄N₆O₂S
• MW: 448.540662765503
• CID: 5358827
• Update Time: 2025-07-17

4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine
• 5-(4-(4-(2-ethoxyphenyl)piperazin-1-yl)-2-methylpyrimidin-5-yl)-3-(thiophen-3-yl)-1,2,4-oxadiazole
• 5-[4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methylpyrimidin-5-yl]-3-thiophen-3-yl-1,2,4-oxadiazole

• Inchi： 1S/C23H24N6O2S/c1-3-30-20-7-5-4-6-19(20)28-9-11-29(12-10-28)22-18(14-24-16(2)25-22)23-26-21(27-31-23)17-8-13-32-15-17/h4-8,13-15H,3,9-12H2,1-2H3
• InChI Key： FZRAJSYGJHWGTD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=NOC(C2=CN=C(C)N=C2N2CCN(C3C=CC=CC=3OCC)CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 595
• XLogP3: 4.2
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine

Comprehensive Analysis of 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine (CAS No. 2034511-49-2)

In the rapidly evolving field of medicinal chemistry, 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine (CAS No. 2034511-49-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a piperazine moiety with a thiophene-oxadiazole hybrid, making it a promising candidate for various pharmacological applications. Researchers are particularly intrigued by its potential interactions with central nervous system (CNS) targets, a topic frequently searched in academic and pharmaceutical circles.

The compound's molecular architecture is a key factor driving its exploration. The presence of a 2-ethoxyphenyl group attached to the piperazine ring enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical consideration for CNS drug development. Meanwhile, the thiophene-oxadiazole segment contributes to its electronic properties, which may influence receptor binding affinity. Such structural nuances align with current trends in rational drug design, a hot topic in pharmaceutical research forums and AI-driven molecular modeling discussions.

Recent studies suggest that derivatives of this compound class exhibit modulatory effects on neurotransmitter receptors, particularly those involved in dopaminergic and serotonergic pathways. This has sparked numerous queries in scientific search engines regarding its potential applications in neurological disorders. While still in preclinical stages, the molecule's structure-activity relationship (SAR) profile shows promise for addressing challenges in neuropharmacology—a subject generating substantial interest among medicinal chemists and neuroscientists alike.

From a synthetic chemistry perspective, the incorporation of both piperazine and 1,2,4-oxadiazole scaffolds represents an innovative approach to heterocyclic drug discovery. The thiophene ring's presence adds another dimension to its potential pharmacophore characteristics, frequently discussed in recent computational chemistry publications. These features collectively address common search queries about multi-target drug design strategies and privileged structures in medicinal chemistry.

The compound's physicochemical properties have been carefully analyzed to meet contemporary drug-likeness criteria. With a calculated logP value suggesting balanced hydrophilicity-lipophilicity, it aligns with current industry standards for CNS-penetrant molecules—a frequent search parameter among drug developers. Additionally, its molecular weight and hydrogen bond acceptors/donors fall within ranges typically associated with bioavailable compounds, addressing another common concern in pharmaceutical research queries.

Emerging data on similar structural analogs indicates potential applications beyond neurology, possibly extending to metabolic regulation—a trending topic in pharmacological research. The oxadiazole-thiophene combination in particular has drawn attention in recent virtual screening studies, frequently mentioned in AI-assisted drug discovery platforms. This dual functionality may enable interactions with diverse biological targets, making it a subject of numerous molecular docking investigations.

Quality control aspects of 2034511-49-2 have also gained attention, with analytical methods development being a common search term among pharmaceutical chemists. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity—critical considerations for reliable research outcomes. These analytical approaches align with current Good Laboratory Practice (GLP) standards, another frequently searched topic in pharmaceutical quality assurance.

In the context of intellectual property landscape, compounds featuring this unique pyrimidine-piperazine-oxadiazole architecture have been the subject of several patent applications, reflecting their commercial potential. This has generated substantial interest in structure-based patent mining tools—a growing niche in pharmaceutical business intelligence. The specific substitution pattern of 2034511-49-2 offers distinct advantages in terms of patentability, a concern frequently raised in drug development strategy discussions.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of related compounds suggests favorable characteristics, addressing another set of common queries in preclinical research. The ethoxy-phenyl modification in particular appears to enhance metabolic stability compared to simpler analogs—a finding relevant to current discussions about drug metabolism optimization. Such features make this compound class worthy of inclusion in high-throughput screening libraries, a trending topic in drug discovery platforms.

As research continues, 4-[4-(2-ethoxyphenyl)piperazin-1-yl]-2-methyl-5-[3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl]pyrimidine represents an excellent case study in modern medicinal chemistry design principles. Its investigation touches upon multiple contemporary themes in pharmaceutical science, from computational predictive modeling to translational research strategies—all subjects generating substantial traffic in scientific search engines and academic discussion forums.